Cas no 686-33-9 (2-Butenoic acid, 2-cyano-, ethyl ester)

• Product Name: 2-Butenoic acid, 2-cyano-, ethyl ester
• CAS No: 686-33-9
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD06210452
• CID: 392794
• PubChem ID: 5368875
• Update Time: 2025-04-19

2-Butenoic acid, 2-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-cyano-, ethyl ester
• 2-Cyan-crotonsaeure-aethylester
• 2-cyano-but-2-enoic acid ethyl ester
• 2-cyano-crotonic acid ethyl ester
• cyanoetylideneacetic ester
• ethyl 2-cyanobut-2-enoate
• Ethyliden-malonsaeure-ethylester-nitril
• 686-33-9
• (E)-2-Cyano-but-2-enoic acid ethyl ester
• ethyl (E)-2-cyanobut-2-enoate
• AS-77529
• Ethyl 2-cyanocrotonate
• AKOS006294042
• (E)-Ethyl 2-cyanobut-2-enoate
• ethyl a-cyanocrotonate
• 65221-11-6
• SCHEMBL4906704
• Ethyl (2E)-2-cyano-2-butenoate #
• Ethyl(2E)-2-cyano-2-butenoate

• MDL： MFCD06210452
• Inchi： 1S/C7H9NO2/c1-3-6(5-8)7(9)10-4-2/h3H,4H2,1-2H3/b6-3+
• InChI Key： WIUDWAAJQVNSOH-ZZXKWVIFSA-N
• SMILES： O(C(/C(/C#N)=C/C)=O)CC

Computed Properties

• Exact Mass: 139.06300
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.01938

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters